Cas no 1803710-84-0 (Methyl 3-chloro-2-(3-oxopropyl)benzoate)

• Product Name: Methyl 3-chloro-2-(3-oxopropyl)benzoate
• CAS No: 1803710-84-0
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 4950528
• Update Time: 2025-05-25

Methyl 3-chloro-2-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-(3-oxopropyl)benzoate

• Inchi： 1S/C11H11ClO3/c1-15-11(14)9-4-2-6-10(12)8(9)5-3-7-13/h2,4,6-7H,3,5H2,1H3
• InChI Key： RESWLBJMANCQHL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)OC)=C1CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 230
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-chloro-2-(3-oxopropyl)benzoate

Recent Advances in the Application of Methyl 3-chloro-2-(3-oxopropyl)benzoate (CAS: 1803710-84-0) in Chemical Biology and Pharmaceutical Research

Methyl 3-chloro-2-(3-oxopropyl)benzoate (CAS: 1803710-84-0) is a specialized chemical intermediate that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure featuring a chloro-substituted benzoate ester and a reactive 3-oxopropyl moiety, has demonstrated promising utility in the synthesis of bioactive molecules and drug candidates. Recent studies have explored its role as a key building block in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's application in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in inflammatory pathways. Researchers utilized Methyl 3-chloro-2-(3-oxopropyl)benzoate as a crucial intermediate in constructing a series of benzofuran derivatives, which showed potent inhibitory activity against NF-κB signaling. The study reported IC50 values in the low micromolar range, suggesting its potential as a scaffold for developing new anti-inflammatory drugs.

In the field of oncology, recent work published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated the compound's utility in creating novel kinase inhibitors. The research team employed structure-activity relationship (SAR) studies to modify the 3-oxopropyl side chain, leading to compounds with improved selectivity for specific tyrosine kinases. Particularly noteworthy was the discovery of a lead compound showing 85% tumor growth inhibition in xenograft models, with Methyl 3-chloro-2-(3-oxopropyl)benzoate serving as the structural foundation for these developments.

From a synthetic chemistry perspective, advances in the efficient production of Methyl 3-chloro-2-(3-oxopropyl)benzoate have been reported. A 2024 paper in Organic Process Research & Development described an optimized three-step synthesis route with an overall yield improvement from 42% to 68%, addressing previous challenges in scalability. This development is particularly significant for pharmaceutical applications where consistent quality and quantity of the intermediate are crucial.

The compound's mechanism of action and metabolic stability have also been subjects of recent investigation. Studies utilizing advanced analytical techniques, including LC-MS/MS and NMR spectroscopy, have provided insights into its metabolic pathways and potential reactive intermediates. These findings, published in Drug Metabolism and Disposition (2023), are informing the design of more stable analogs with improved pharmacokinetic properties.

Looking forward, Methyl 3-chloro-2-(3-oxopropyl)benzoate continues to show promise as a versatile intermediate in medicinal chemistry. Current research directions include its application in PROTAC (proteolysis targeting chimera) technology and as a building block for covalent inhibitors. As synthetic methodologies advance and biological understanding deepens, this compound is poised to contribute significantly to the development of next-generation therapeutics in multiple disease areas.